Drimarene Black Z-BL

• CAS No.: 12225-24-0
• Molecular Formula: H18N3O7P

Description

Drimarene Black Z-BL is a reactive dye used extensively in textile applications for its high affinity to cellulose fibers and durability under washing and light exposure. For instance, Drimarene Black P-BL (CAS 5600-21-5) is a comparable variant with documented properties, including a molecular formula of C₅H₆ClN₃, molecular weight of 143.57 g/mol, and high solubility in aqueous media . Its toxicity profile includes warnings for skin/eye irritation and respiratory hazards (H315-H319-H335), necessitating careful handling .

Comparison with Similar Compounds

Comparison with Similar Drimarene Dyes

Molecular and Structural Differences

Drimarene dyes vary in substituent groups, affecting their reactivity and application. For example:

• Drimarene Red K-4BL (K-type) contains a sulfonic acid group, enhancing water solubility and pH stability.
• Drimarene Blue K2RL (K-type) features a dichlorotriazine reactive group, enabling covalent bonding with cellulose under alkaline conditions .
• Drimarene Black P-BL (P-type) incorporates a monochlorotriazine group, requiring milder fixation conditions (pH 7, 70°C) compared to K-type dyes .

Performance Metrics

Parameter	Drimarene Black P-BL	Drimarene Red K-4BL	Drimarene Blue K2RL
Molecular Weight	143.57 g/mol	~600–800 g/mol*	~700–900 g/mol*
Optimal pH	7	7	2 (for sorption)
Fixation Temperature	70°C	70°C	70°C
Sorption Capacity	N/A	N/A	3.5 mg/g (pretreated)
Toxicity	H315-H319-H335	Not specified	Not specified

*Molecular weights for K-type dyes estimated based on typical reactive dye structures.

Application Efficiency

• Dye Uptake : Drimarene Red K-4BL achieves higher uptake rates (~90% at 1% omf) compared to Yellow K-2R (~80%) under identical conditions (pH 7, 70°C, 40 min) .
• Sorption : Drimarene Blue K2RL shows superior biosorption on acid-treated Typha latifolia (q_max = 3.5 mg/g) due to its compatibility with low-pH environments .
• Strength Retention : K-type dyes cause minimal fiber damage (<10% strength loss) post-dyeing, a trait likely shared by P-type dyes due to analogous fixation mechanisms .

Key Research Findings

Structural Influence on Reactivity: Dichlorotriazine groups (K-type) enable faster fixation but require stricter pH control, whereas monochlorotriazine groups (P-type) offer broader pH tolerance .

Toxicity Trade-offs : While P-BL’s higher solubility improves dyeing efficiency, its toxicity necessitates advanced wastewater management .

Limitations and Contradictions

• The absence of explicit data on "Z-BL" in the evidence limits direct comparisons; inferences are drawn from structurally similar dyes.
• K-type dyes exhibit variability in sorption and uptake, influenced by substituent groups and application parameters .